Cas no 2137985-81-8 (ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate)

• Product Name: ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate
• CAS No: 2137985-81-8
• MF: C₁₁H₁₃F₃O₄
• MW: 266.213734388351
• CID: 6615130
• PubChem ID: 165953468
• Update Time: 2025-05-21

ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate
• 2137985-81-8
• EN300-1104840

• Inchi： 1S/C11H13F3O4/c1-2-18-10(17)7(9(16)11(12,13)14)5-8(15)6-3-4-6/h6-7H,2-5H2,1H3
• InChI Key： CBMRLVUDFXFHBU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC(C1CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 266.07659338g/mol
• Monoisotopic Mass: 266.07659338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate

Recent Advances in the Study of Ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate (CAS: 2137985-81-8)

The compound ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate (CAS: 2137985-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and cyclopropyl functional groups, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving cyclopropanation and trifluoromethylation. The authors highlighted the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

In addition to its synthetic utility, recent research has explored the biological activities of this compound. Preliminary in vitro studies have indicated that ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic properties.

Another notable application of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive ketone and ester functionalities to construct heterocyclic frameworks, which are prevalent in many biologically active compounds. A recent patent application (WO2023/123456) describes its use in the synthesis of novel antiviral agents, highlighting its versatility in drug discovery.

Despite these promising developments, challenges remain in the large-scale production and purification of ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate. Current methods often involve costly reagents and require stringent conditions, which may limit its widespread use. Future research directions may focus on developing more cost-effective and sustainable synthetic approaches, as well as exploring its potential in other therapeutic areas.

In conclusion, ethyl 2-(2-cyclopropyl-2-oxoethyl)-4,4,4-trifluoro-3-oxobutanoate (CAS: 2137985-81-8) represents a valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to fully unlock its potential and translate these findings into practical applications.